Cas no 320416-38-4 (7-(2-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-(2-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 320416-38-4
• MF: C₁₀H₇N₅
• MW: 197.196080446243
• MDL: MFCD00138733
• CID: 5025237
• Update Time: 2026-02-28

7-(2-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(2-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine
• 2-{[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}pyridine
• MLS000694764
• HMS2591J07
• SMR000333068
• 7-(2-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine

• MDL： MFCD00138733
• Inchi： 1S/C10H7N5/c1-2-5-11-8(3-1)9-4-6-12-10-13-7-14-15(9)10/h1-7H
• InChI Key： LUPDLHDPSYIBAC-UHFFFAOYSA-N
• SMILES： N12C(=NC=N1)N=CC=C2C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 7-(2-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine

Professional Introduction to Compound with CAS No 320416-38-4 and Product Name: 7-(2-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine

The compound with the CAS number 320416-38-4 and the product name 7-(2-Pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural framework and promising biological activities. The molecular structure incorporates a pyridine ring, a triazolopyrimidine core, and a triazole moiety, which collectively contribute to its multifaceted pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of triazolopyrimidine derivatives as potent scaffolds for developing novel therapeutic agents. The presence of the 7-(2-pyridinyl) substituent in this compound enhances its binding affinity to various biological targets, making it a valuable candidate for further investigation. The pyridine ring not only improves solubility but also facilitates interactions with enzymes and receptors involved in critical cellular processes.

The triazolo[1,5-a]pyrimidine core is particularly noteworthy for its role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. Studies have demonstrated that this structural motif can interfere with key signaling cascades by inhibiting enzymes such as kinases and phosphodiesterases. The triazole ring further contributes to the compound's stability and bioavailability, ensuring effective delivery to target sites within the body.

In the realm of oncology, 7-(2-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine has shown remarkable potential as an anti-cancer agent. Preclinical studies have revealed its ability to suppress tumor growth by inducing apoptosis and inhibiting cell proliferation. The compound's mechanism of action involves disrupting microtubule formation and arresting the cell cycle at critical checkpoints. These findings align with the broader trend of developing targeted therapies that selectively inhibit cancer-specific pathways.

Moreover, the compound exhibits significant anti-inflammatory properties by modulating cytokine production and reducing oxidative stress. Chronic inflammation is a hallmark of various diseases, including rheumatoid arthritis and atherosclerosis. By targeting inflammatory mediators such as TNF-α and IL-6, 7-(2-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine offers a promising therapeutic approach for managing these conditions.

Investigations into the compound's pharmacokinetic profile have revealed favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The pyridine substituent enhances oral bioavailability while minimizing toxicity. Additionally, the compound demonstrates high selectivity for its target enzymes, reducing off-target effects and potential side reactions. These attributes make it an attractive candidate for clinical development.

The synthesis of 7-(2-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the route, including transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling steps. These techniques enhance efficiency while minimizing waste generation.

Recent advances in computational chemistry have further accelerated the discovery process for this class of compounds. Molecular modeling studies have been instrumental in predicting binding affinities and optimizing lead structures before experimental synthesis. Such computational approaches not only save time but also provide insights into the structural determinants of biological activity.

The potential applications of 7-(2-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine extend beyond oncology and inflammation management. Preliminary research suggests its efficacy in treating neurological disorders by modulating neurotransmitter receptors such as serotonin and dopamine. The compound's ability to cross the blood-brain barrier makes it a promising candidate for central nervous system (CNS) drug development.

In conclusion,7-(2-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine represents a cutting-edge therapeutic agent with broad applications in medicine. Its unique structural features and favorable pharmacological properties position it as a cornerstone in drug discovery efforts aimed at addressing some of the most pressing health challenges today. Continued research into this compound will undoubtedly yield novel insights into disease mechanisms and pave the way for innovative treatment strategies.